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Compound of Interest

2-Chloro-3-[(2-
Compound Name:
fluorobenzyl)oxy]pyridine

CAS No.: 1105190-67-7

Cat. No.: B1417739

L J

2-Chloro-3-[(2-fluorobenzyl)oxy]pyridine (CAS No. 1105190-67-7) is a halogenated pyridine
derivative that has emerged as a valuable intermediate in the synthesis of complex organic
molecules.[1] Its unique structural arrangement, featuring a chlorinated pyridine core, an ether
linkage, and a fluorinated benzyl group, makes it a versatile scaffold for constructing novel
compounds with potential therapeutic applications. The strategic placement of halogen atoms
—<chlorine on the pyridine ring and fluorine on the benzyl moiety—offers medicinal chemists
multiple avenues for synthetic modification and for modulating the pharmacokinetic and
pharmacodynamic properties of target molecules.

Pyridine derivatives are foundational scaffolds in drug discovery, present in a wide array of
approved pharmaceuticals.[2][3] The inclusion of chlorine and fluorine atoms is a well-
established strategy to enhance the metabolic stability, binding affinity, and bioavailability of
drug candidates.[4][5] This guide provides an in-depth analysis of the commercial supplier
landscape for 2-Chloro-3-[(2-fluorobenzyl)oxy]pyridine, outlines a rigorous framework for its
analytical validation, and explores its applications in the field of drug development.

Commercial Supplier Landscape and Initial
Assessment

The procurement of high-purity chemical intermediates is a critical first step in any research
and development campaign. The quality of the starting material directly impacts the success of
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subsequent synthetic steps, influencing yield, impurity profiles, and the ultimate viability of a
lead compound. For 2-Chloro-3-[(2-fluorobenzyl)oxy]pyridine, specialized manufacturers are
the primary source.

One of the key commercial suppliers identified is MolCore, which specializes in manufacturing
Active Pharmaceutical Ingredient (API) intermediates for the global pharmaceutical industry.[1]
When sourcing this compound, it is imperative to engage with suppliers who can provide
comprehensive documentation and evidence of stringent quality control.

Table 1: Representative Supplier Specifications for 2-Chloro-3-[(2-fluorobenzyl)oxy]pyridine

Parameter Specification Source

_ 2-Chloro-3-[(2-
Chemical Name o [1]
fluorobenzyl)oxy]pyridine

CAS Number 1105190-67-7 [1]
Molecular Formula C12HoCIFNO [1]
Molecular Weight 237.66 g/mol [1]
Purity (Typical) >98% [1]

A Framework for Supplier and Material Qualification

Trust in a supplier is built upon a foundation of consistent quality, which must be independently
verified. For a critical intermediate like 2-Chloro-3-[(2-fluorobenzyl)oxy]pyridine, establishing
a robust internal quality control (QC) workflow is not merely a recommendation; it is essential
for ensuring the reproducibility and integrity of research findings.

The Causality of Rigorous QC

Every synthetic reaction is a cascade of chemical events. The introduction of an impure starting
material can lead to unforeseen side reactions, the generation of difficult-to-remove impurities,
and a significant investment of time and resources in troubleshooting and purification. By
implementing the self-validating system described below, a research organization can mitigate
these risks and ensure that the chemical building block meets the stringent requirements for
drug discovery programs.
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Phase 1: Documentation & Initial Inspection

Receive Shipment

Review Certificate of Analysis (CoA)
- Purity (HPLC/NMR)
- Identity (MS/IR)
- Batch Number

Visual Inspection
- Appearance
- Packaging Integrity

Phase 2: Analyftical Validation

Identity Confirmation
(FTIR Spectroscopy)

Structural Verification
(*H and 13C NMR)

Purity & Impurity Profiling
(HPLC-UV/MS)

Residual Solvent Analysis
(Headspace GC-MS)

Phasg 3: Decision & Release

Compare Data to CoA
& Internal Specs

Material Accepted Material Rejected
(Release to Inventory) (Contact Supplier)

Click to download full resolution via product page

Caption: Quality Control Workflow for Incoming Chemical Intermediates.
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Experimental Protocol: High-Performance Liquid
Chromatography (HPLC) for Purity Assessment

This protocol describes a standard method for determining the purity of 2-Chloro-3-[(2-
fluorobenzyl)oxy]pyridine and identifying any potential impurities.

Objective: To quantify the purity of the target compound and create an impurity profile.

Materials:

2-Chloro-3-[(2-fluorobenzyl)oxy]pyridine sample

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic Acid (optional, for mobile phase modification)

Volumetric flasks, pipettes, and autosampler vials

Instrumentation:

e HPLC system with a UV-Vis detector

o C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um patrticle size)

Methodology:

o Standard Preparation:

o Accurately weigh approximately 10 mg of the reference standard or a previously validated
batch of 2-Chloro-3-[(2-fluorobenzyl)oxy]pyridine.

o Dissolve in a 1:1 mixture of acetonitrile and water to a final concentration of 0.1 mg/mL in
a 100 mL volumetric flask.

e Sample Preparation:
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o

Prepare the sample from the new batch using the same procedure as the standard to a
final concentration of 0.1 mg/mL.

o Chromatographic Conditions:

[¢]

Column: C18 reverse-phase (4.6 x 150 mm, 5 um)
Mobile Phase A: Water with 0.1% Formic Acid
Mobile Phase B: Acetonitrile with 0.1% Formic Acid

Gradient: Start at 60% A / 40% B, ramp to 5% A/ 95% B over 15 minutes, hold for 5
minutes, then return to initial conditions and equilibrate for 5 minutes.

Flow Rate: 1.0 mL/min
Column Temperature: 35 °C
Detection Wavelength: 254 nm

Injection Volume: 10 pL

e Analysis and Data Interpretation:

o

Inject the standard and sample solutions.

The purity is calculated based on the area percent of the main peak in the sample
chromatogram.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100

Compare the retention time of the main peak in the sample to that of the standard to
confirm identity.

Any additional peaks are considered impurities and should be reported.

Applications in Drug Discovery and Development
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The structure of 2-Chloro-3-[(2-fluorobenzyl)oxy]pyridine is a confluence of functionalities
prized in medicinal chemistry. Its application lies in its use as a versatile starting material for
building more complex molecules intended for biological screening.

o The Pyridine Ring: As a bioisostere of a phenyl ring, the pyridine nitrogen can act as a
hydrogen bond acceptor, improving solubility and allowing for specific interactions with
biological targets.[2]

o The Chloro Substituent: The chlorine atom at the 2-position is an excellent handle for cross-
coupling reactions (e.g., Suzuki, Buchwald-Hartwig amination). This allows for the
straightforward introduction of a wide variety of functional groups, enabling the rapid
synthesis of a library of analogues for structure-activity relationship (SAR) studies.

e The Fluorobenzyl Group: The fluorine atom enhances metabolic stability by strengthening
the C-H bonds on the aromatic ring, making them less susceptible to oxidative metabolism
by cytochrome P450 enzymes. It can also modulate the pKa of nearby functionalities and
engage in favorable electrostatic interactions with protein targets.[5]
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Core Scaffold

G-ChIoro-3-[(2-fluorobenzyl)oxy]pyridina

€ Diversification via Cross-Coupling

Suzuki Coupling Buchwald-Hartwig Amination Sonogashira Coupling
(Introduce Aryl/Heteroaryl Groups) (Introduce Amine Groups) (Introduce Alkynes)

Library of Diverse Analogues

(Structure-Activity Relationship (SAR) Studies)

Cdentification of Lead Compounds)

Click to download full resolution via product page

Caption: Synthetic Utility in Structure-Activity Relationship (SAR) Studies.

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for 2-Chloro-3-[(2-fluorobenzyl)oxy]pyridine is
best obtained directly from the supplier, general precautions for related halogenated pyridines
should be followed. These compounds are typically classified as irritants and may be harmful if
swallowed, inhaled, or absorbed through the skin.[6][7][8]

o Handling: Always handle this compound within a certified chemical fume hood. Wear
appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses with
side shields, and nitrile gloves.[9]
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o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.

o Spill Response: In case of a spill, evacuate the area. Use an inert absorbent material to
contain the spill, and collect it in a sealed container for disposal as hazardous waste. Do not
use combustible materials to clean up.

» Disposal: Dispose of all waste materials in accordance with local, state, and federal
regulations for hazardous chemical waste.

Conclusion

2-Chloro-3-[(2-fluorobenzyl)oxy]pyridine represents a strategically designed chemical
building block for modern drug discovery. Its commercial availability from specialized suppliers
provides researchers with access to a key intermediate, but this access must be paired with
rigorous, in-house analytical validation to ensure the quality and reproducibility of experimental
results. The compound's inherent functionalities—a reactive chloro-handle for diversification
and a stabilizing fluorobenzyl group—make it an ideal scaffold for generating compound
libraries to probe complex biological systems and identify novel therapeutic lead candidates. By
adhering to strict quality control and safe handling practices, research organizations can
effectively leverage this potent intermediate to accelerate their drug development programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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